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Compound of Interest

Compound Name: CC15009

Cat. No.: B15611998

Introduction

This document provides detailed application notes and protocols for the safe handling and
disposal of CC15009. The information is intended for researchers, scientists, and drug

development professionals. Due to the hazardous nature of CC15009, strict adherence to
these guidelines is crucial to ensure personnel safety and minimize environmental impact.

Hazard Identification and Summary

CC15009 is a flammable and toxic solid. It is classified as a hazardous substance and requires
special precautions for handling, storage, and disposal. The primary routes of exposure are
inhalation, ingestion, and skin contact.

Quantitative Data Summary:
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Property Value Reference

Melting Point/Freezing Point 98 - 100 °C (208 - 212 °F) [1]

Initial Boiling Point 213 °C (415 °F) [1]

Flammability Flammable solid (Category 1) [1]

Acute Toxicity (Oral) Category 3 (Toxic if swallowed) [1]

o Category 3 (Toxic in contact

Acute Toxicity (Dermal) ) ) [1]
with skin)

Acute Toxicity (Inhalation) Category 2 (Fatal if inhaled) [1]

) o Category 2 (Causes skin

Skin Irritation o [1]

irritation)

o Category 2A (Causes serious
Eye Irritation o [1]
eye irritation)

Experimental Protocols
General Handling Workflow

The following workflow outlines the essential steps for safely handling CC15009 in a laboratory
setting.

Preparation Handling Cleanup & Disposal
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Safe handling workflow for CC15009.

Personal Protective Equipment (PPE)

All personnel handling CC15009 must wear the following minimum PPE:
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Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A flame-resistant lab coat is recommended.

Respiratory Protection: A NIOSH-approved respirator is required when handling the solid
form outside of a certified chemical fume hood.

Handling Procedures

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure a
chemical fume hood is certified and functioning correctly.

e Weighing and Aliquoting: All weighing and handling of the solid compound must be
performed in a chemical fume hood to avoid inhalation of dust.[1] Use anti-static tools and
equipment to prevent ignition sources.

e Solution Preparation: When preparing solutions, slowly add the solid CC15009 to the solvent
to minimize dust generation.

o Spill Response: In case of a spill, evacuate the area and prevent the spread of the material.
Use an absorbent material to clean up the spill and dispose of it as hazardous waste. Do not
use combustible materials to absorb the spill.

Disposal Protocols

Proper disposal of CC15009 and its contaminated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow

The following diagram illustrates the decision-making process for the disposal of waste
contaminated with CC15009.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b15611998?utm_src=pdf-body
https://www.benchchem.com/product/b15611998?utm_src=pdf-body
https://www.benchchem.com/product/b15611998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Waste Generation

Waste Generated

Waste Agsessment

Is it Contaminated?

Yes Np

Disposal Path

Hazardous Waste Regular Trash

Click to download full resolution via product page

Waste disposal decision tree for CC15009.

Disposal Guidelines

Solid Waste: Unused or expired solid CC15009, as well as any grossly contaminated items
(e.g., weigh boats, pipette tips), must be collected in a designated, labeled hazardous waste
container.

Liquid Waste: Solutions containing CC15009 should be collected in a sealed, labeled
hazardous waste container. Do not pour CC15009 solutions down the drain.[1]

Contaminated PPE: Used gloves, lab coats, and other PPE should be disposed of as
hazardous waste.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of hazardous waste.

Emergency Procedures
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[1]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Disclaimer

The information provided in these application notes is intended as a guide and is not a
substitute for a thorough understanding of the hazards of CC15009 and your institution's safety
policies. Always consult the most recent Safety Data Sheet and your EHS office for complete
and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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